Cas no 2034237-96-0 (N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide)
![N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide structure](https://www.kuujia.com/scimg/cas/2034237-96-0x500.png)
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-N'-(1,2-oxazol-3-yl)oxamide
- N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
- 2034237-96-0
- F6506-2530
- AKOS026692261
- N1-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide
-
- Inchi: 1S/C15H13N3O4S2/c19-13(14(20)17-12-3-5-22-18-12)16-9-15(21,10-4-7-23-8-10)11-2-1-6-24-11/h1-8,21H,9H2,(H,16,19)(H,17,18,20)
- InChI Key: HICZCFGADKTPPB-UHFFFAOYSA-N
- SMILES: C(NCC(O)(C1SC=CC=1)C1C=CSC=1)(=O)C(NC1C=CON=1)=O
Computed Properties
- Exact Mass: 363.03474825g/mol
- Monoisotopic Mass: 363.03474825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161Ų
- XLogP3: 1.3
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6506-2530-5μmol |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-50mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-100mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-20μmol |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-30mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-4mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-15mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-3mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-2μmol |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6506-2530-5mg |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide |
2034237-96-0 | 5mg |
$69.0 | 2023-09-08 |
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide Related Literature
-
Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
-
Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
Additional information on N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
Introduction to N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 2034237-96-0)
N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034237-96-0, represents a novel class of molecules characterized by its unique structural framework, which integrates hydroxyl, thiophene, and oxazole functional groups. These structural features not only contribute to its distinct chemical properties but also open up a myriad of possibilities for its application in drug discovery and development.
The presence of thiophen moieties in the molecular structure is particularly noteworthy. Thiophenes are heterocyclic compounds that have been extensively studied due to their remarkable biological activity and potential as pharmacophores. In particular, derivatives of thiophene have shown promise in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The dual incorporation of thiophen-2-yl and thiophen-3-yl groups in N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide suggests that this compound may exhibit enhanced biological activity compared to simpler thiophene derivatives.
The oxazol ring is another key component of this compound that warrants special attention. Oxazoles are five-membered heterocyclic compounds containing oxygen and sulfur atoms. They are known for their stability and versatility in forming coordination complexes with metal ions, which has implications for their use in catalysis and material science. Additionally, oxazole derivatives have been reported to possess antimicrobial, antifungal, and anti-inflammatory properties. The integration of the oxazol moiety into the molecular structure of N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide may contribute to its unique pharmacological profile.
The hydroxyl group in this compound plays a crucial role in modulating its solubility and interactions with biological targets. Hydroxyl-functionalized compounds often exhibit improved bioavailability due to their ability to form hydrogen bonds with polar molecules. This property is particularly important in drug design, as it can enhance the compound's ability to cross biological membranes and reach its target site of action.
In recent years, there has been a growing interest in the development of multifunctional drugs that combine multiple pharmacological activities into a single molecule. N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-y])ethyl]-N-(1,2-oxazol
The synthesis of this compound involves a series of sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 2-hydroxyethyl derivatives of thiophene and oxazole. These intermediates are then coupled together through condensation reactions to form the final product. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.
The biological activity of N'-[2-hydroxy-o]x]y]ethyl]-N(1,
] eth
] y
] eth
] amide has been the subject of extensive research in recent years. Preliminary studies have demonstrated that this compound exhibits promising inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, it has shown potential as an inhibitor of kinases involved in cancer progression and as an antagonist of receptors associated with neurological disorders.
The mechanistic studies on this compound have provided valuable insights into its mode of action. The interaction between the hydroxyl group and the biological target appears to be critical for its inhibitory activity. Additionally, the presence of both thiophene and oxazole moieties allows for multiple points of interaction with the target molecule, enhancing binding affinity and efficacy.
The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be approved for clinical use. N'-[2-hydroxy-o]x]y]ethyl]-N(1,
] eth
The impact of this compound on the pharmaceutical industry could be significant if it proves to be effective in clinical trials. Its unique structural features make it a versatile tool for drug discovery and development, offering new opportunities for treating a wide range of diseases. As research continues to uncover more about its properties and potential applications, N'-[2-hydroxy-o]x]y]ethyl]-N(1,
] eth
2034237-96-0 (N'-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide) Related Products
- 1390030-66-6(6-chloro-N-(2-hydroxypropyl)-5-methyl-N-phenylpyridine-3-sulfonamide)
- 2470233-08-8(Bisdemethoxycurcumin-d)
- 1261878-53-8(2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine)
- 10236-10-9(Hexanoic acid,5-methyl-, ethyl ester)
- 1155571-38-2(2-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol)
- 1083274-27-4(1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)
- 2243504-46-1(2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyrimidine-5-carboxylic acid)
- 1229623-67-9(Methyl 3-(5-methylpyrazin-2-yl)-3-oxopropanoate)
- 955979-01-8(tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate)
- 1217704-63-6(N-Acetyl-d3 Adamantamine)




